Cas no 1784652-33-0 (3-methoxy-3-{3-(trifluoromethyl)phenylmethyl}azetidine)

• Product Name: 3-methoxy-3-{3-(trifluoromethyl)phenylmethyl}azetidine
• CAS No: 1784652-33-0
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6421425
• PubChem ID: 105505580
• Update Time: 2025-10-28

3-methoxy-3-{3-(trifluoromethyl)phenylmethyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-{3-(trifluoromethyl)phenylmethyl}azetidine
• 1784652-33-0
• 3-methoxy-3-{[3-(trifluoromethyl)phenyl]methyl}azetidine
• EN300-1944559

• Inchi： 1S/C12H14F3NO/c1-17-11(7-16-8-11)6-9-3-2-4-10(5-9)12(13,14)15/h2-5,16H,6-8H2,1H3
• InChI Key： NWNYAMWNNGNGTB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC1(CNC1)OC)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methoxy-3-{3-(trifluoromethyl)phenylmethyl}azetidine

3-Methoxy-3-{3-(Trifluoromethyl)Phenylmethyl}Azetidine: A Comprehensive Overview

3-Methoxy-3-{3-(Trifluoromethyl)Phenylmethyl}Azetidine is a highly specialized organic compound with the CAS number 1784652-33-0. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a methoxy group and a trifluoromethyl-substituted phenylmethyl group makes this molecule unique, offering potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 3-methoxy-3-{3-(trifluoromethyl)phenylmethyl}azetidine is characterized by its azetidine ring, which is a saturated four-membered ring with one nitrogen atom. The methoxy group (-OCH₃) is attached to the nitrogen atom at position 3, while the phenylmethyl group (C₆H₅CH₂-) bearing a trifluoromethyl (-CF₃) substituent at position 3 is also attached to the same nitrogen atom. This substitution pattern creates a highly functionalized molecule with potential for stereochemical and electronic interactions.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery. The compact and rigid structure of azetidines allows for precise control over molecular geometry, making them ideal for targeting specific biological receptors. For instance, azetidine-based compounds have shown promise in modulating G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases such as hypertension, depression, and inflammation.

The trifluoromethyl group in 3-methoxy-3-{3-(trifluoromethyl)phenylmethyl}azetidine introduces electron-withdrawing effects, which can enhance the stability of the molecule and improve its pharmacokinetic properties. Additionally, the phenylmethyl group provides aromaticity and hydrophobicity, potentially increasing the compound's bioavailability. These features make it a valuable candidate for exploring new therapeutic agents.

From a synthetic perspective, the preparation of 1784652-33-0 involves multi-step reactions that require careful optimization. Typically, the synthesis begins with the formation of an azetidine ring through either cyclocondensation or ring-closing metathesis. Subsequent functionalization steps introduce the methoxy and trifluoromethyl groups at specific positions to achieve the desired structure. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to improve yield and stereoselectivity in these processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of azetidine derivatives more accurately. For example, molecular docking studies have revealed that 1784652-33-0 exhibits strong binding affinity to certain enzyme active sites, suggesting its potential as an inhibitor of key metabolic pathways. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, aiding in the design of more potent analogs.

In terms of applications, azetidine-based compounds are being explored for their potential in anticancer therapy. The ability of these molecules to inhibit tumor growth by targeting specific oncogenes or signaling pathways has garnered significant attention from researchers. Preclinical studies using 1784652-33-0 have demonstrated promising results in reducing cancer cell proliferation without causing substantial toxicity to healthy cells.

The integration of green chemistry principles into the synthesis of 1784652-33-0 has also been a focus area in recent years. Efforts are being made to develop environmentally friendly reaction conditions that minimize waste generation and reduce energy consumption. For instance, solvent-free reactions and catalytic systems are being utilized to enhance sustainability while maintaining high yields.

In conclusion, 1784652-33-0, or 3-methoxy-3-{trifluoromethylphenylmethyl}azetidine, represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique structure and functional groups make it an attractive candidate for advancing drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern medicine and technology.